N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide

• IUPAC Name: N-[1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-4-ethoxybenzamide
• InChI: InChI=1S/C19H18ClN3O3/c1-3-25-16-10-6-14(7-11-16)18(24)21-12(2)19-22-17(23-26-19)13-4-8-15(20)9-5-13/h4-12H,3H2,1-2H3,(H,21,24)
• InChI Key: ZQRHUGMWJAILNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(C)C2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol

Description

N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide is a compound that has attracted significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide is not fully understood. However, it has been suggested that it may act by inhibiting the cyclooxygenase enzyme, which is involved in the production of inflammatory mediators such as prostaglandins. It may also act by modulating the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been shown to exhibit anticonvulsant activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high degree of purity. It is also stable under normal laboratory conditions. However, its use in lab experiments is limited by its low solubility in water, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for the study of N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide. One possible direction is to investigate its potential applications in the treatment of other inflammatory conditions, such as arthritis and asthma. Another direction is to study its effects on other physiological systems, such as the cardiovascular and respiratory systems. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide involves the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate to form 1-(4-chlorophenyl)-3-oxobutane-1,2-diamine. This intermediate is then reacted with ethyl 4-aminobenzoate to form N-(4-chlorophenyl)-2-oxo-2,3-dihydro-1H-benzimidazole-1-carboxamide. Finally, this compound is reacted with ethyl chloroformate to form the desired product.

Scientific Research Applications

N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-ethoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities.